Cas no 447-25-6 (6-Deoxy-6-fluoro-D-galactose)
6-Deoxy-6-fluoro-D-galactose Chemical and Physical Properties
Names and Identifiers
-
- Glucopyranose,6-deoxy-6-fluoro-
- 6-Deoxy-6-fluoro-D-galactose
- 6-deoxy-6-fluoro-glucos
- 6-DEOXY-6-FLUORO-D-GALATOSE
- (3R,4S,5S,6S)-6-(fluoromethyl)oxane-2,3,4,5-tetrol
- (3R,4S,5S,6S)-6-(fluoromethyl)tetrahydropyran-2,3,4,5-tetrol
- 6-Deoxy-6-fluoro-glucopyranose
- Glucose 6-Fluorohydrin
- 6-fluoro-2,3,4,5-tetrahydroxyhexanal
- 6-(18F)Ffuc
- DB-350401
- W-202789
- 6-Deoxy-6-fluorohexose
- 4536-07-6
- DTXSID10963374
- 447-25-6
- D-Galactose, 6-deoxy-6-fluoro-
- 6-Deoxy-6-fluorogalactose
- AKOS027381774
- 6-Fluoro-6-deoxy-D-galactose
- 6-(18F)Fluoro-L-fucose
- SCHEMBL3169723
- (2R,3S,4R,5S)-6-fluoro-2,3,4,5-tetrahydroxyhexanal
-
- Inchi: 1S/C6H11FO5/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-6,8-11H,1H2/t2-,3-,4+,5-,6?/m1/s1
- InChI Key: SHFYXYMHVMDNPY-GASJEMHNSA-N
- SMILES: OC1O[C@H](CF)[C@@H](O)[C@H](O)[C@H]1O
Computed Properties
- Exact Mass: 182.05900
- Monoisotopic Mass: 182.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.9
- Topological Polar Surface Area: 98A^2
Experimental Properties
- Density: 1.2279 (estimate)
- Melting Point: 161-162
- Boiling Point: 354.6ºC at 760mmHg
- Flash Point: 164.2ºC
- Refractive Index: 1.505
- Solubility: 超声处理轻微溶于甲醇,轻微溶于水
- PSA: 97.99000
- LogP: -2.40160
- pka: 12.03±0.70(Predicted)
6-Deoxy-6-fluoro-D-galactose Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- Storage Condition:-20°C Freezer
6-Deoxy-6-fluoro-D-galactose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606490-10mg |
(2R,3S,4R,5S)-6-fluoro-2,3,4,5-tetrahydroxyhexanal |
447-25-6 | 98% | 10mg |
¥2343.00 | 2024-05-13 | |
| TRC | D233200-10mg |
6-Deoxy-6-fluoro-D-galactose |
447-25-6 | 10mg |
$ 98.00 | 2023-09-08 | ||
| TRC | D233200-25mg |
6-Deoxy-6-fluoro-D-galactose |
447-25-6 | 25mg |
$224.00 | 2023-05-18 | ||
| TRC | D233200-50mg |
6-Deoxy-6-fluoro-D-galactose |
447-25-6 | 50mg |
$397.00 | 2023-05-18 | ||
| TRC | D233200-100mg |
6-Deoxy-6-fluoro-D-galactose |
447-25-6 | 100mg |
$729.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-221099-10 mg |
6-Deoxy-6-fluoro-D-galactose, |
447-25-6 | 10mg |
¥2,407.00 | 2023-07-10 | ||
| Biosynth | MD04719-10 mg |
6-Deoxy-6-fluoro-D-galactose |
447-25-6 | 10mg |
$103.10 | 2023-01-03 | ||
| Biosynth | MD04719-25 mg |
6-Deoxy-6-fluoro-D-galactose |
447-25-6 | 25mg |
$238.50 | 2023-01-03 | ||
| Biosynth | MD04719-50 mg |
6-Deoxy-6-fluoro-D-galactose |
447-25-6 | 50mg |
$432.50 | 2023-01-03 | ||
| Biosynth | MD04719-100 mg |
6-Deoxy-6-fluoro-D-galactose |
447-25-6 | 100MG |
$762.00 | 2023-01-03 |
6-Deoxy-6-fluoro-D-galactose Related Literature
-
Audrey Caravano,Robert A. Field,Jonathan M. Percy,Giuseppe Rinaudo,Ricard Roig,Kuldip Singh Org. Biomol. Chem. 2009 7 996
-
P. W. Kent,A. Morris,N. F. Taylor J. Chem. Soc. 1960 298
-
Bruno Linclau,Ana Ardá,Niels-Christian Reichardt,Matthieu Sollogoub,Luca Unione,Stéphane P. Vincent,Jesús Jiménez-Barbero Chem. Soc. Rev. 2020 49 3863
-
James C. Errey,Maretta C. Mann,Shirley A. Fairhurst,Lionel Hill,Michael R. McNeil,James H. Naismith,Jonathan M. Percy,Chris Whitfield,Robert A. Field Org. Biomol. Chem. 2009 7 1009
-
Margherita Fais,Rositsa Karamanska,Sarah Allman,Shirley A. Fairhurst,Paolo Innocenti,Antony J. Fairbanks,Timothy J. Donohoe,Benjamin G. Davis,David A. Russell,Robert A. Field Chem. Sci. 2011 2 1952
Additional information on 6-Deoxy-6-fluoro-D-galactose
Professional Introduction to 6-Deoxy-6-fluoro-D-galactose (CAS No. 447-25-6)
6-Deoxy-6-fluoro-D-galactose, with the chemical identifier CAS No. 447-25-6, is a significant compound in the field of chemical and pharmaceutical research. This sugar derivative has garnered considerable attention due to its unique structural properties and potential applications in various biological and medicinal contexts.
The molecular structure of 6-Deoxy-6-fluoro-D-galactose distinguishes it from other galactose derivatives by the substitution of a fluorine atom at the C6 position, replacing the hydroxyl group. This modification imparts distinct chemical and biological characteristics, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.
In recent years, researchers have been increasingly interested in the applications of fluorinated sugars due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 6-Deoxy-6-fluoro-D-galactose contributes to these properties, making it a promising candidate for use in pharmaceutical formulations. Specifically, studies have shown that fluorinated sugars can act as effective mimics of natural sugars, influencing enzyme interactions and metabolic pathways.
One of the most compelling areas of research involving 6-Deoxy-6-fluoro-D-galactose is its role as a precursor in the synthesis of novel therapeutic agents. For instance, fluorinated sugars have been explored as components in glycosylation strategies, where they can modify the structure of glycoproteins to enhance their stability and bioavailability. This has particular relevance in the development of vaccines and biopharmaceuticals, where glycosylation plays a critical role in efficacy.
The use of CAS No. 447-25-6 in medicinal chemistry has also led to innovative approaches in targeted drug delivery systems. By incorporating fluorinated sugars into drug molecules, researchers can improve their pharmacokinetic profiles, ensuring better absorption and reduced degradation in vivo. This has opened up new avenues for treating a variety of diseases, including cancer and infectious disorders.
Moreover, the structural versatility of 6-Deoxy-6-fluoro-D-galactose has made it a valuable tool in chemical biology research. Its ability to interact with enzymes and receptors in unique ways has provided insights into cellular processes and disease mechanisms. For example, studies have utilized this compound to investigate the role of sugar metabolism in cancer progression, revealing potential therapeutic targets for intervention.
In conclusion, 6-Deoxy-6-fluoro-D-galactose (CAS No. 447-25-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and functional properties make it an indispensable tool for researchers seeking to develop new drugs and understand complex biological systems. As research continues to uncover its potential, this compound is poised to play an increasingly significant role in advancing both academic knowledge and industrial applications.
447-25-6 (6-Deoxy-6-fluoro-D-galactose) Related Products
- 99552-37-1(6-Dfcmh)
- 62182-11-0(a-D-Glucopyranose,4-deoxy-4-fluoro-)
- 34168-77-9(6-Fluoro-6-deoxyglucose)
- 116730-80-4(a-D-Glucopyranoside, methyl6-O-(6-deoxy-6-fluoro-a-D-glucopyranosyl)-)
- 62182-13-2(6-(fluoromethyl)oxane-2,3,4,5-tetrol)
- 1357098-71-5(1-Fluoro D-Mannoheptulose(α,β-Mixture))
- 40010-20-6(4-Deoxy-4-fluoro-D-galactose)
- 116730-85-9(a-D-Glucopyranoside, methylO-6-deoxy-6-fluoro-a-D-glucopyranosyl-(1®6)-O-a-D-glucopyranosyl-(1®6)-)
- 18961-68-7(Galactopyranose,6-deoxy-6-fluoro-, D- (8CI))
- 502642-85-5(beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI))